molecular formula C12H11FN4O2 B8293792 N4-(3,4-ethylenedioxyphenyl)-5-fluoro-2,4-pyrmidinediamine

N4-(3,4-ethylenedioxyphenyl)-5-fluoro-2,4-pyrmidinediamine

Cat. No.: B8293792
M. Wt: 262.24 g/mol
InChI Key: WBTADJGDKVPMFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N4-(3,4-ethylenedioxyphenyl)-5-fluoro-2,4-pyrmidinediamine is a useful research compound. Its molecular formula is C12H11FN4O2 and its molecular weight is 262.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11FN4O2

Molecular Weight

262.24 g/mol

IUPAC Name

4-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-fluoropyrimidine-2,4-diamine

InChI

InChI=1S/C12H11FN4O2/c13-8-6-15-12(14)17-11(8)16-7-1-2-9-10(5-7)19-4-3-18-9/h1-2,5-6H,3-4H2,(H3,14,15,16,17)

InChI Key

WBTADJGDKVPMFF-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(O1)C=CC(=C2)NC3=NC(=NC=C3F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In like manner to the preparation of N4-(3-chloro-4-trifluoromethoxyphenyl)-5-fluoro-N2-(3-hydroxyphenyl)-2,4-pyrimidineamine, the reaction of 2-chloro-5-fluoro-N4-(3,4-ethylenedioxyphenyl)-4-pyrimidineamine with 2-[5-amino-2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide gave N2-15-(N-aminocarbonylmethylene-2-oxo-1,3-oxazol-3(2H)-yl)phenyl]-N4-(3,4-ethylenedioxyphenyl)-5-fluoro-2,4-pyrmidinediamine. 1H NMR (CD3OD): δ 7.95 (d, 1H, J=8.4 Hz), 7.32 (dd, 1H, J=2.4 and 8.1 Hz), 7.24 (d, 1H, J=2.4 Hz), 7.19 (m, 2H), 6.95 (dd, 1H, J=2.7 and 9 Hz), 6.80 (d, 1H, J=9 Hz), 4.51 (s, 2H), 4.21 (m, 4H).

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